cerium;5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one

• Molecular Formula: C22H40CeO4
• Molecular Weight: 508.7 g/mol
• IUPAC Name: cerium;5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one
• InChI: InChI=1S/2C11H20O2.Ce/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7,12H,1-6H3;/b8-7-
• InChI Key: NJUIMVOMXFXJTM-OTMFCZTRSA-N
• Isomeric SMILES: CC(C)(C)C(=CC(=O)C(C)(C)C)O.CC(C)(C)/C(=C/C(=O)C(C)(C)C)/O.[Ce]
• Canonical SMILES: CC(C)(C)C(=CC(=O)C(C)(C)C)O.CC(C)(C)C(=CC(=O)C(C)(C)C)O.[Ce]

Description

Cerium;5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one is a complex organic compound that contains cerium, a rare earth element

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of cerium;5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one typically involves the coordination of cerium ions with the organic ligand 5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one. The reaction conditions may include:

• Solvent: Organic solvents such as ethanol or methanol.
• Temperature: Controlled temperatures to facilitate the reaction.
• Catalysts: Specific catalysts to enhance the reaction rate.

Industrial Production Methods

Industrial production methods may involve large-scale synthesis using automated reactors and continuous flow processes. The purity and yield of the compound are critical factors in industrial production.

Chemical Reactions Analysis

Types of Reactions

Cerium;5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states of cerium.

Reduction: Reduction reactions may involve the conversion of cerium ions to lower oxidation states.

Substitution: Substitution reactions can occur at the hydroxyl or alkene groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Solvents: Organic solvents like dichloromethane, acetonitrile.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cerium(IV) complexes, while reduction may produce cerium(III) compounds.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a catalyst in various organic reactions, including polymerization and oxidation-reduction processes.

Biology

In biological research, cerium complexes are studied for their potential antioxidant properties and interactions with biological molecules.

Medicine

Industry

In industry, cerium compounds are used in materials science, particularly in the development of advanced materials with unique properties.

Mechanism of Action

The mechanism of action of cerium;5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one involves the coordination of cerium ions with the organic ligand. This coordination can influence the electronic structure and reactivity of the compound. Molecular targets and pathways may include interactions with enzymes, proteins, and other biological molecules.

Comparison with Similar Compounds

Similar Compounds

• Cerium(III) acetate
• Cerium(IV) oxide
• 5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one

Uniqueness

Cerium;5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one is unique due to its specific coordination structure and the presence of both cerium and the organic ligand. This combination imparts distinct chemical and physical properties that differentiate it from other cerium compounds.